![molecular formula C8H5F5O2S2 B3069845 1,1,2,2-Tetrafluoro-2-(phenylthio)ethanesulfonyl fluoride CAS No. 1000294-01-8](/img/structure/B3069845.png)
1,1,2,2-Tetrafluoro-2-(phenylthio)ethanesulfonyl fluoride
Overview
Description
1,1,2,2-Tetrafluoro-2-(phenylthio)ethanesulfonyl fluoride is a chemical compound with the molecular formula C8H5F5O2S2 . It is a derivative of sulfonyl fluoride .
Physical and Chemical Properties Analysis
The boiling point of this compound is predicted to be 217.7±40.0 °C and its density is predicted to be 1.59±0.1 g/cm3 .Scientific Research Applications
1. Novel Preparation Methods
A new preparation method of 1,1,2,2-tetrafluoro-2-(trifluoroethenyloxy)-ethanesulfonyl fluoride has been developed, utilizing the imidazole protective group's electrodonating character on the sulfonyl group. This leads to the formation of a novel intermediate monomer, easily converted to the final compound through reaction with HF (Uematsu, Hoshi, & Ikeda, 2006).
2. Synthesis of Fluorine-Containing Amines
Efficient reaction of enamines with in situ formed hydrogen fluoride and trimethyl(1,1,2,2-tetrafluoro-2-(phenylthio)ethyl)silane has been observed. Radical or reductive desulfurization of these products provides amines containing the tetrafluoroethyl group (Chernykh, Jurásek, & Beier, 2015).
3. Nucleophilic Difluoromethylation in Organic Synthesis
Fluoride-induced nucleophilic (phenylthio)difluoromethylation using TMS–CF2SPh has been developed, efficiently transferring the “PhSCF2” group into aldehydes and ketones. This method has potential applications in medicinal and agrochemical fields (Prakash, Hu, Wang, & Olah, 2005).
4. Radiation-Induced Hydrogen Fluoride Formation
Research on several fluorine-containing ethanes, including 1,1,2,2-tetrafluoroethane, has shown hydrogen fluoride formation when irradiated with gamma rays. This suggests a mechanism involving the formation of an intermediate semiion pair (Chu & Heckel, 1976).
5. Ionic Liquid Applications in Organic Synthesis
Pyrrolidinium-based salts with new fluorine-containing anions, such as 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoroethoxy)ethanesulfonate, have been synthesized and used as recyclable solvents and efficient catalysts for Friedel–Crafts alkylations (Lin, Zhang, Zhu, Chen, & Xiao, 2009).
Safety and Hazards
Properties
IUPAC Name |
1,1,2,2-tetrafluoro-2-phenylsulfanylethanesulfonyl fluoride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F5O2S2/c9-7(10,8(11,12)17(13,14)15)16-6-4-2-1-3-5-6/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRIGBESOODESPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SC(C(F)(F)S(=O)(=O)F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F5O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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